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Introduction

Divinyltetramethyldisilane, with the CAS number 2627-95-4, is a pivotal organosilicon
compound widely utilized in synthetic chemistry and materials science. Its structure, featuring
two vinyl functional groups attached to a disiloxane backbone, imparts unique reactivity, making
it a valuable building block for a diverse range of applications. This guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and key reactions, and a summary of its primary applications.

Chemical and Physical Properties

Divinyltetramethyldisilane is a colorless, flammable liquid that is sensitive to moisture.[1] It is
insoluble in water but soluble in many organic solvents.[2] A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Divinyltetramethyldisilane
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Property Value Reference(s)
Molecular Formula C8H180Si2 [3]
Molecular Weight 186.40 g/mol [3]
CAS Number 2627-95-4 [3]
Appearance Colorless liquid [2]
Boiling Point 139 °C (lit.) [3]
Melting Point -99 °C (lit.) [3]
Density 0.809 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D)

1.411 (lit.)

[3]

Flash Point

21.7 °C (closed cup)

[3]

Vapor Pressure

17 hPa at 25 °C

[4]

Water Solubility

Insoluble

[2]

LogP

5.4 at20°C

[4]

Synthesis of Divinyltetramethyldisilane

A common method for the synthesis of divinyltetramethyldisilane involves the co-hydrolysis

of chlorodimethylvinylsilane and dichlorodimethylsilane.

Experimental Protocol: Synthesis via Co-hydrolysis

Materials:

Chlorodimethylvinylsilane

Dichlorodimethylsilane

Deionized water

Sodium bicarbonate (saturated solution)
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e Magnesium sulfate (anhydrous)

e Ice

Equipment:

e Three-necked round-bottom flask

e Stirring bar

e Addition funnel

e Base scrubber

e Separatory funnel

o Standard glassware for extraction and filtration
Procedure:

e Equip a 250 mL three-necked round-bottom flask with a stirring bar, an addition funnel, and a
connection to a base scrubber.

o Immerse the flask in an ice/water bath and charge it with 67 g of deionized water. Allow the
water to cool to O °C.

e Prepare a mixture of 50.0 g (0.41 mol) of chlorodimethylvinylsilane and 39.2 g (0.41 mol) of
dichlorodimethylsilane in the addition funnel.

» With vigorous stirring, add the chlorosilane mixture dropwise to the cold water at a rate that
maintains the reaction temperature below 20 °C.

 After the addition is complete, continue to stir the reaction mixture for 5 minutes at 20 °C.
o Transfer the mixture to a separatory funnel and separate the upper siloxane layer.

» Wash the organic layer three times with 67 mL portions of saturated sodium bicarbonate
solution, stirring for 20 minutes with each wash.
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e Wash the organic layer with 67 mL of deionized water.

» Dry the organic layer over anhydrous magnesium sulfate (1.5 g).

 Filter the mixture to yield a colorless, clear liquid. Gas chromatography (GC) analysis of a
typical crude product shows a composition of approximately 62% vinyltetramethyldisiloxane,
11% 1,1,3,3-tetramethyldisiloxane, and 26% 1,3-divinyl-1,1,3,3-tetramethyldisiloxane.[1]
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Workflow for the Synthesis of Divinyltetramethyldisilane.

Key Applications and Experimental Protocols

Divinyltetramethyldisilane is a versatile reagent with several important applications in
synthesis.

Preparation of Karstedt's Catalyst

Divinyltetramethyldisilane is a crucial ligand for the preparation of Karstedt's catalyst, a
highly active and widely used platinum(0) catalyst for hydrosilylation reactions.[5][6]

Materials:
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Chloroplatinic acid (H2PtCls)

1,3-Divinyltetramethyldisilane

Sodium bicarbonate

Ethanol

Equipment:

Round-bottom flask

Stirring bar

Heating mantle

Filtration apparatus
Procedure:

 In a round-bottom flask protected from light, prepare a mixture of 10.70 g of chloroplatinic
acid, 60.40 g of 1,3-divinyltetramethyldisilane, and 32.50 g of ethanol.

 Stir and heat the mixture to 70 °C for one hour.

e Add 14.5 g of sodium bicarbonate to the reaction mixture.
» Continue to heat and stir the mixture for an additional hour.
« Filter the solution to remove the sodium bicarbonate.

o Wash the filter cake with two 8 g portions of 1,3-divinyltetramethyldisilane. The resulting
solution is the Karstedt's catalyst.[3]
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Reagents

Chloroplatinic Acid (10.70g)
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Workflow for the Preparation of Karstedt's Catalyst.

Hydrosilylation Reactions

Karstedt's catalyst, prepared from divinyltetramethyldisilane, is highly effective in catalyzing
the hydrosilylation of olefins, a fundamental reaction for the formation of silicon-carbon bonds.

[7]

Materials:

Terminal olefin (e.g., 1-octene)

Hydrosilane (e.g., triethoxysilane)

Karstedt's catalyst solution (in xylene)

Toluene (anhydrous)
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Equipment:

e Schlenk flask or sealed reaction tube
o Magnetic stirrer

o Syringes for liquid transfer
Procedure:

e To a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the terminal
olefin and anhydrous toluene.

o Add the Karstedt's catalyst solution via syringe. The catalyst loading is typically in the range
of 10-100 ppm of platinum relative to the olefin.

e Add the hydrosilane dropwise to the stirred solution.

e The reaction is often exothermic and can be monitored by GC or NMR spectroscopy to
determine completion.

» Upon completion, the product can be purified by distillation or chromatography if necessary.
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General Workflow for a Hydrosilylation Reaction.

End-Capper in Silicone Polymer Synthesis

Divinyltetramethyldisilane serves as an effective end-capping or chain-terminating agent in
the synthesis of vinyl-terminated polysiloxanes. This is typically achieved through the ring-
opening polymerization of cyclic siloxanes.

Materials:
o Octamethylcyclotetrasiloxane (Da)

» 1,3-Divinyltetramethyldisilane (end-capper)
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e Potassium hydroxide (catalyst)

Equipment:

o Reaction vessel equipped with a stirrer, thermometer, and nitrogen inlet
e Heating and vacuum system

Procedure:

» Charge the reaction vessel with octamethylcyclotetrasiloxane and 1,3-
divinyltetramethyldisilane. The ratio of these reactants will determine the final molecular
weight of the polymer.

e Add a catalytic amount of potassium hydroxide.

e Heat the mixture under a nitrogen atmosphere to the desired polymerization temperature
(e.g., 120-150 °C).

e Maintain the temperature and stirring for several hours until the desired viscosity or
molecular weight is achieved.

e Neutralize the catalyst, for example, with a weak acid.

 Strip the polymer under vacuum to remove any unreacted cyclic siloxanes and other volatile
components.

o The final product is a vinyl-terminated polydimethylsiloxane.
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Reagents
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Workflow for Vinyl-Terminated Polysiloxane Synthesis.

Safety Information
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Divinyltetramethyldisilane is a highly flammable liquid and vapor.[1] It is also moisture-
sensitive.[1] Appropriate personal protective equipment, including safety glasses, gloves, and a
lab coat, should be worn when handling this chemical.[8] Work should be conducted in a well-
ventilated fume hood.[8] Keep away from heat, sparks, and open flames.[8]

Conclusion

Divinyltetramethyldisilane is a cornerstone reagent in organosilicon chemistry. Its utility in the
synthesis of highly active hydrosilylation catalysts and as a chain terminator in silicone
polymerization underscores its importance in both academic research and industrial
applications. The detailed protocols provided in this guide offer a practical resource for
scientists and researchers working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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